Cas no 89112-81-2 (Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dimethyl-)

• Product Name: Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dimethyl-
• CAS No: 89112-81-2
• MF: C₁₈H₁₆ClN₃O
• MW: 325.792142868042
• CID: 611837
• PubChem ID: 136220730
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dimethyl-
• 6-[2-amino-6-(2-chlorophenyl)-1H-pyrimidin-4-ylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
• DTXSID60751869
• 89112-81-2
• 6-[2-Amino-6-(2-chlorophenyl)pyrimidin-4(1H)-ylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one

• Inchi： 1S/C18H16ClN3O/c1-10-7-11(2)17(23)13(8-10)16-9-15(21-18(20)22-16)12-5-3-4-6-14(12)19/h3-9,23H,1-2H3,(H2,20,21,22)
• InChI Key： PSVIPZBPIPYNBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C2C=C(C)C=C(C)C=2O)=NC(N)=N1

Computed Properties

• Exact Mass: 325.0981898g/mol
• Monoisotopic Mass: 325.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72Ų